Cas no 84743-00-0 (1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE)

• Product name: 1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
• CAS No: 84743-00-0
• MF: C₄₀H₈₂NO₇P
• MW: 720.05538
• CID: 707470
• PubChem ID: 4649135

1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Chemical and Physical Properties

Names and Identifiers

• 1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
• 84743-00-0
• 2-[(2-hexadecanoyloxy-3-hexadecoxypropoxy)-hydroxyphosphoryl]oxyethyl-trimethylazanium
• 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine
• 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, ~99%
• DTXSID101344777
• SCHEMBL26642711
• 3-(Hexadecyloxy)-2-(palmitoyloxy)propyl 2-(trimethylammonio)ethyl phosphate

• Inchi： InChI=1S/C40H82NO7P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-45-37-39(38-47-49(43,44)46-36-34-41(3,4)5)48-40(42)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h39H,6-38H2,1-5H3/p+1
• InChI Key： WOTHHEHCEYHCFE-UHFFFAOYSA-O
• SMILES： CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 720.59071598g/mol
• Monoisotopic Mass: 720.59071598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 91.3Ų

1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines 1-alkyl,2-acylglycero-3-phosphocholines